4-(dimethylamino)benzaldehyde (3-methyl-1,3-benzothiazol-2(3H)-ylidene)hydrazone

• IUPAC Name: N,N-dimethyl-4-[(E)-[(Z)-(3-methyl-1,3-benzothiazol-2-ylidene)hydrazinylidene]methyl]aniline
• InChI: InChI=1S/C17H18N4S/c1-20(2)14-10-8-13(9-11-14)12-18-19-17-21(3)15-6-4-5-7-16(15)22-17/h4-12H,1-3H3/b18-12+,19-17-
• InChI Key: HEPIDYSGDJMWNR-LFQOXGNUSA-N
• Canonical SMILES: CN1C2=CC=CC=C2SC1=NN=CC3=CC=C(C=C3)N(C)C
• Isomeric SMILES: CN\1C2=CC=CC=C2S/C1=N\N=C\C3=CC=C(C=C3)N(C)C
• Molecular Formula: C17H18N4S
• Molecular Weight: 310.4 g/mol

Description

4-(dimethylamino)benzaldehyde (3-methyl-1,3-benzothiazol-2(3H)-ylidene)hydrazone, commonly known as DMABNTH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMABNTH is a hydrazone derivative, which is a class of organic compounds that have been found to exhibit a wide range of biological activities. In

Scientific Research Applications

Corrosion Inhibition

The use of 4-(N,N-dimethylamino) benzaldehyde nicotinic hydrazone as a corrosion inhibitor for mild steel in acidic solutions has been investigated. This compound demonstrates high inhibition efficiency, which increases with the concentration of the inhibitor. Studies suggest that it acts as a mixed-type corrosion inhibitor and adheres to the surface of mild steel, following Langmuir's adsorption isotherm. The effectiveness of this compound is supported by electrochemical methods, quantum chemical calculations, and microscopy imaging techniques (Singh, Kumar, Udayabhanu, & John, 2016).

Carrier Transport Materials

Another study explored the synthetic conditions of hydrazone compounds, including 4-(dimethylamino)benzaldehyde diphenylhydrazone, for their application as carrier transport materials in electrophotography. The research detailed the preparative procedures, highlighting the potential of these compounds in improving the performance of electrophotographic devices (Chen Zhaobin, 1999).

Structural Analysis

The crystal structures of various hydrazones prepared from arenealdehydes and 2-hydrazinyl-1,3-benzothiazole have been reported. These studies provide insights into the molecular and supramolecular arrangements of such compounds, which could be crucial for designing materials with specific properties. The analysis includes information on solvated and unsolvated species, highlighting the role of intermolecular interactions in the assembly of these structures (Nogueira, Vasconcelos, Wardell, & Wardell, 2011).

Photophysical Properties

Research on azine molecules with donor-acceptor-donor chromophores, including [3-{4-(dimethylamino)phenyl}prop-2-en-1-ylidene]hydrazone, demonstrates their potential in sensing applications. These compounds exhibit weak emission in the absence of metal ions, but when Ag(+) ions are introduced, a significant enhancement in emission is observed. This property allows for the selective detection of Ag(+) ions, which could be valuable in analytical chemistry and environmental monitoring (Ray, Iyer, Sadhu, & Bharadwaj, 2009).